N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide

• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl]acetamide
• InChI: InChI=1S/C17H14N2O3S/c1-11(20)18-13-8-6-12(7-9-13)15(21)10-23-17-19-14-4-2-3-5-16(14)22-17/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: HPDIEZNYQFLXRF-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)CSC2=NC3=CC=CC=C3O2

Description

N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide, also known as BSA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BSA has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation and cancer progression. N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide has been found to inhibit the NF-κB pathway, which is a key regulator of inflammation and cancer cell survival.
Biochemical and Physiological Effects
N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide has been found to have a range of biochemical and physiological effects. In vitro studies have shown that N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide can inhibit the growth of cancer cells, reduce inflammation, and inhibit the growth of bacteria and fungi. In vivo studies have shown that N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide can reduce inflammation in animal models of arthritis and inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide in lab experiments is its low toxicity, making it a relatively safe compound to work with. However, N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide is also relatively insoluble in water, which can make it difficult to work with in some experiments. In addition, the mechanism of action of N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide. One area of interest is the development of N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide-based drugs for the treatment of inflammation and cancer. Another area of interest is the study of the mechanism of action of N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide, which could lead to a better understanding of its therapeutic potential. Finally, further research is needed to determine the optimal dosage and administration of N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide for therapeutic use.

Synthesis Methods

The synthesis of N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide involves the reaction of 2-mercaptobenzoxazole with 4-chloroacetylphenylacetamide in the presence of a base catalyst. The resulting product is then purified by recrystallization.

Scientific Research Applications

N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide has been extensively studied for its therapeutic potential in various fields of research. In the field of anti-inflammatory drugs, N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, thus reducing inflammation. N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide has also been found to possess anti-cancer properties by inducing apoptosis in cancer cells. In addition, N-{4-[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]phenyl}acetamide has been shown to have antimicrobial activity against a range of bacteria and fungi.